Tert-butyl 4-(2-iodoacetyl)piperazine-1-carboxylate

• Molecular Formula: C11H19IN2O3
• Molecular Weight: 354.18 g/mol
• IUPAC Name: tert-butyl 4-(2-iodoacetyl)piperazine-1-carboxylate
• InChI: InChI=1S/C11H19IN2O3/c1-11(2,3)17-10(16)14-6-4-13(5-7-14)9(15)8-12/h4-8H2,1-3H3
• InChI Key: RYMZHWPYQJXSLH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C(=O)CI

Description

Tert-butyl 4-(2-iodoacetyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C11H19IN2O3 and its molecular weight is 354.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of tert-butyl 4-(2-chloroacetyl)piperazine-1-carboxylate (150 mg, 0.57 mmol) and sodium iodide (260 mg, 1.73 mmol) in acetone (6 mL) was stirred at room temperature for 21 h, and then the reaction mixture turned to a suspension containing white solid. The solids were eliminated by filtration, and the filtrate was dried to vacuo and washed with CH2Cl2 and H2O. The organic layer then dried over MgSO4, filtered and concentrated to give tert-butyl 4-(2-iodoacetyl)piperazine-1-carboxylate (164.4 mg, 84.4% yield). C11H191N2O3; brown solid; mp 69-71° C.; IR vmax (neat) 2976, 2926, 2861, 1696, 1650, 1459, 1419, 1366, 1258, 1168, 1028, 996, 750 cm−1; 1H NMR (400 MHz, CDCl3) δ 3.76 (2H, s), 3.57 (2H, m), 3.51 (2H, m), 3.41 (4H, m) 1.47 (9H, s); 13C NMR (100 MHz, CDCl3) δ 166.5, 154.2, 80.4, 47.0, 43.0 (2×), 41.9 (2×), 28.4 (3×).

Synthesis routes and methods II

Procedure details

treating tert-butyl 4-(2-chloroacetyl)piperazine-1-carboxylate with sodium iodide in acetone to give the corresponding iodo compound, tert-butyl 4-(2-iodoacetyl)piperazine-1-carboxylate;